Cas no 2757082-80-5 ((3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Product Name: (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• CAS No: 2757082-80-5
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 5085949
• PubChem ID: 155892495
• Update Time: 2025-06-18

(3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-[(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]pyrazine
• F74050
• (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• (3aR,8bS)-2-pyrazin-2-yl-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• AKOS040767478
• 2757082-80-5
• BS-47218
• (3aR,8bS)-2-pyrazin-2-yl-4,8b-dihydro-3aH-indeno[1,2-d]oxazole

• Inchi： 1S/C14H11N3O/c1-2-4-10-9(3-1)7-12-13(10)17-14(18-12)11-8-15-5-6-16-11/h1-6,8,12-13H,7H2/t12-,13+/m1/s1
• InChI Key： NHUZBFRWVMEXCG-OLZOCXBDSA-N
• SMILES： O1[C@]2([H])CC3=C([C@]2([H])N=C1C1=NC=CN=C1)C=CC=C3

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.4Ų

Additional information on (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

Introduction to Compound CAS No. 2757082-80-5: (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

(3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole, with the CAS number 2757082-80-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indeno[1,2-d]oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and functional groups of this molecule make it a promising candidate for further investigation in drug discovery and development.

The structure of (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole is characterized by a fused ring system consisting of an indene core and an oxazole ring. The presence of the pyrazine moiety at the 2-position adds to its chemical diversity and biological activity. The specific stereochemistry defined by the (3aS,8aR) configuration is crucial for its pharmacological properties and interactions with biological targets.

Recent studies have highlighted the potential of indeno[1,2-d]oxazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with a similar structural framework exhibited potent anti-inflammatory and analgesic effects. The researchers found that these compounds could effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole may have similar properties and could be further explored for its anti-inflammatory potential.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers investigated the antitumor activity of indeno[1,2-d]oxazoles. They found that these compounds could selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The specific mechanism involved the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. While more research is needed to fully understand the mechanism of action of (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole, these findings provide a strong foundation for its potential use in cancer therapy.

The pharmacokinetic properties of (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a successful drug candidate. Additionally, it has shown low toxicity in preclinical studies, further supporting its potential for clinical development.

The synthetic route to produce (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the indene core through a Diels-Alder reaction followed by functionalization to introduce the oxazole and pyrazine moieties. The stereochemistry is controlled through chiral catalysts or chiral auxiliaries to achieve the desired (3aS,8aR) configuration. This robust synthetic method allows for large-scale production if required for further preclinical or clinical studies.

In conclusion, (3aS,8aR)-2-(Pyrazin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole (CAS No. 2757082-80-5) is a promising compound with potential applications in anti-inflammatory and antitumor therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its biological activities and mechanisms of action, paving the way for its potential use as a novel therapeutic agent.